Cas no 61767-02-0 (Azacyclotridecane-2,13-dione, 1-benzoyl-)

• Product name: Azacyclotridecane-2,13-dione, 1-benzoyl-
• CAS No: 61767-02-0
• MF: C₁₉H₂₅NO₃
• MW: 315.406705617905
• CID: 1633380

Azacyclotridecane-2,13-dione, 1-benzoyl- Chemical and Physical Properties

Names and Identifiers

• Azacyclotridecane-2,13-dione, 1-benzoyl-

• Inchi： 1S/C19H25NO3/c21-17-14-10-5-3-1-2-4-6-11-15-18(22)20(17)19(23)16-12-8-7-9-13-16/h7-9,12-13H,1-6,10-11,14-15H2
• InChI Key： WHPDUACNEYDEAK-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC=C2)C(=O)CCCCCCCCCCC1=O

Computed Properties

• Exact Mass: 315.18355

Experimental Properties

• Density: 1.081±0.06 g/cm3(Predicted)
• Boiling Point: 457.3±28.0 °C(Predicted)
• PSA: 54.45
• pka: -3.07±0.20(Predicted)